Cas no 2248413-66-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate
• CAS No: 2248413-66-1
• MF: C₁₉H₁₃NO₆
• MW: 351.309625387192
• CID: 6406813
• PubChem ID: 165729333
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248413-66-1
• EN300-6520129
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate

• Inchi： 1S/C19H13NO6/c1-10-7-11(24-2)8-15-14(10)9-16(25-15)19(23)26-20-17(21)12-5-3-4-6-13(12)18(20)22/h3-9H,1-2H3
• InChI Key： PESXYBOVAZOXSL-UHFFFAOYSA-N
• SMILES： O1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2C(C)=CC(=CC1=2)OC

Computed Properties

• Exact Mass: 351.07428713g/mol
• Monoisotopic Mass: 351.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate (CAS No. 2248413-66-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate, identified by its Chemical Abstracts Service number CAS No. 2248413-66-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate incorporates elements such as an isoindole core and a benzofuran moiety, both of which are well-documented for their roles in various biological pathways and pharmacological applications. The presence of a dioxo group and a carboxylate moiety further enhances its potential as a bioactive molecule, enabling interactions with biological targets at multiple levels.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse pharmacological profiles. Among these, isoindole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate makes it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential to modulate key biological pathways associated with diseases such as cancer and neurodegeneration. The 6-methoxy and 4-methyl substituents in its structure are particularly noteworthy, as they have been shown to influence the compound's solubility, metabolic stability, and binding affinity to biological targets. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 6-methoxy-4-methyl-1-benzofuran-2-carboxylate an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further development. In the case of CAS No. 2248413-66-1, computational studies have suggested that it may exhibit inhibitory effects on enzymes involved in tumor growth and progression. This hypothesis is supported by preliminary experimental data indicating that derivatives of this compound can disrupt key signaling pathways in cancer cells.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoi n dol -2 - yl 6 - methoxy - 4 - methyl - 1 - benzofuran - 2 - carboxylate presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, the potential rewards—such as the discovery of novel bioactive compounds—make this endeavor worthwhile. Recent reports highlight innovative synthetic strategies that have successfully incorporated complex heterocyclic frameworks into pharmacologically relevant molecules.

From a medicinal chemistry perspective, the functional diversity of CAS No. 2248413 -66 - 1 offers numerous possibilities for structure-based drug design. By modifying specific substituents or exploring analogs with different functional groups, researchers can fine-tune the biological activity of this compound. This approach aligns with contemporary trends in drug discovery, where personalized medicine and targeted therapies are increasingly prioritized.

The role of natural products in inspiration for synthetic scaffolds cannot be overstated. Many bioactive molecules isolated from plants or microorganisms share structural similarities with synthetic compounds like CAS No. 2248413 -66 - 1. By leveraging natural product templates, chemists can accelerate the discovery process while minimizing trial-and-error experimentation.

The future prospects for CAS No. 2248413 -66 - 1 are promising given its unique structural features and potential biological activities. As research progresses, it is likely that this compound will serve as a foundation for developing new therapeutic agents with applications across multiple therapeutic areas. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality.

In conclusion,CAS No.2248413–66–1 () represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and potential therapeutic applications,It’s worth noting that while this compound shows promise,further research is needed to fully elucidate its mechanisms of action,optimize its pharmacokinetic properties,and assess its safety profile before moving into clinical trials..